Cas no 2398-37-0 (3-Bromoanisole)

• Product Name: 3-Bromoanisole
• CAS No: 2398-37-0
• MF: C₇H₇BrO
• MW: 187.0339
• MDL: MFCD00000081
• CID: 42889
• PubChem ID: 16971
• Update Time: 2025-09-26

3-Bromoanisole Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-methoxybenzene
• 3-BROMO ANISOL
• 3-BROMOANISOLE
• 5-bromoanisole
• BROMOANISOLE(3-)
• M-BROMOANISOLE
• META BROMO ANISOLE
• TIMTEC-BB SBB007886
• 1-bromo-3-methoxy-benzen
• 3-Methoxy-1-bromobenzene
• 3-Methoxybromobenzene
• 3-Methoxyphenyl bromide
• Anisole, m-bromo-
• m-Anisyl bromide
• m-Bromomethoxybenzene
• m-Bromophenyl methyl ether
• m-Methoxybromobenzene
• m-Methoxyphenyl bromide
• m-Bromoanisoles
• 1-methoxy-3-bromobenzene
• Anisole,m-bromo
• Benzene,1-bromo-3-methoxy
• meta-bromoanisole
• 3-Bromo anisole
• Benzene, 1-bromo-3-methoxy-
• 3-Bromoanisol
• 3-bromo-1-methoxybenzene
• 1-bromo-3-methoxy-benzene
• 7ZO6TY38WY
• PARAGO
• 3-bromo-anisol
• B0545
• CHEMBL3182998
• PS-4128
• NSC-82293
• SY002244
• 1-Bromo-3-(methoxy-d3)benzene-2,4,6-D?
• AKOS000120527
• AC-15078
• 3-methoxy-bromobenzene
• NCGC00256727-01
• Tox21_302612
• B-5700
• 1-bromanyl-3-methoxy-benzene
• STR06107
• DB-030907
• CAS-2398-37-0
• DTXCID2024618
• 3-bromo-anisole
• SCHEMBL156145
• 3-methoxy bromobenzene
• EN300-16116
• DTXSID4044618
• UNII-7ZO6TY38WY
• 2398-37-0
• SCHEMBL12015262
• B-5680
• 3-Bromoanisole, >=98%
• F0001-0820
• InChI=1/C7H7BrO/c1-9-7-4-2-3-6(8)5-7/h2-5H,1H
• 3-Methoxybromobenzene m-Bromoanisole
• EINECS 219-264-5
• 2848674-51-9
• MFCD00000081
• A817024
• NSC 82293
• Q27269080
• NSC82293
• CS-W016868
• NS00027527
• meta bromoanisole
• 1-bromo-3-methoxy benzene
• 3-Bromoanisole

• MDL： MFCD00000081
• Inchi： 1S/C7H7BrO/c1-9-7-4-2-3-6(8)5-7/h2-5H,1H3
• InChI Key： PLDWAJLZAAHOGG-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C(=C1[H])OC([H])([H])[H]
• BRN： 1524687

Computed Properties

• Exact Mass: 185.96800
• Monoisotopic Mass: 185.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Light yellow oily liquid. Sensitive to light.
• Density: 1.477 g/mL at 25 °C(lit.)
• Melting Point: 2 ºC
• Boiling Point: 211°C(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.563(lit.)
• PH: 5.5 (H2O, 20℃)
• Water Partition Coefficient: Miscible in methanol, benzene, hexane, toluene and dichloromethane. Practically insoluble in water.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidising agents, strong acids reducing agents.
• PSA: 9.23000
• LogP: 2.45770
• Solubility: Soluble in ethanol, ether, benzene and carbon disulfide, insoluble in water.

3-Bromoanisole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：T
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons